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Introduction

F3226-1387 is a potent inhibitor of the Entamoeba histolytica O-acetylserine sulfhydrylase 3
(EhOASS3), an enzyme crucial for the parasite's cysteine biosynthesis pathway.[1][2] This
pathway is essential for the growth, survival, and virulence of E. histolytica, the causative agent
of amoebiasis. The inhibition of EROASS3 by F3226-1387 disrupts this vital metabolic process,
leading to the suppression of amoebic growth.[1][2] With a reported IC50 value of 38 uM,
F3226-1387 serves as a valuable tool for researchers engaged in the discovery of new anti-
amoebic agents.[1][2][3] These application notes provide detailed protocols for utilizing F3226-
1387 as a reference compound in high-throughput screening (HTS) assays designed to identify
novel inhibitors of E. histolytica.

Quantitative Data Summary

The following table summarizes the key quantitative data for F3226-1387, which can be used
as a benchmark for comparison in HTS assays.
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Compound  Target Organism IC50 (pM) Effect Reference
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growth

3 (EhOASS3)

Signaling Pathway

The cysteine biosynthetic pathway in Entamoeba histolytica is a critical metabolic route for the

parasite's survival. O-acetylserine sulfhydrylase (OASS) is a key enzyme in this pathway,

catalyzing the final step in the synthesis of L-cysteine from O-acetyl-L-serine and sulfide.
F3226-1387 directly inhibits the EhROASS3 isoform, thereby blocking cysteine production and

leading to parasite death.
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Cysteine Biosynthesis Pathway in E. histolytica
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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